Cas no 2137283-90-8 (Furan, 2-[2-(bromomethyl)-3-methylbutyl]tetrahydro-, (2S)-)

• Product Name: Furan, 2-[2-(bromomethyl)-3-methylbutyl]tetrahydro-, (2S)-
• CAS No: 2137283-90-8
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5285654
• Update Time: 2025-05-20

Furan, 2-[2-(bromomethyl)-3-methylbutyl]tetrahydro-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-[2-(bromomethyl)-3-methylbutyl]tetrahydro-, (2S)-

• Inchi： 1S/C10H19BrO/c1-8(2)9(7-11)6-10-4-3-5-12-10/h8-10H,3-7H2,1-2H3/t9?,10-/m0/s1
• InChI Key： KPFWNKZSONSCCP-AXDSSHIGSA-N
• SMILES： O1CCC[C@H]1CC(CBr)C(C)C

Additional information on Furan, 2-[2-(bromomethyl)-3-methylbutyl]tetrahydro-, (2S)-

Furan, 2-[2-(bromomethyl)-3-methylbutyl]tetrahydro-, (2S)-

Furan, 2-[2-(bromomethyl)-3-methylbutyl]tetrahydro-, (2S)- is a compound with the CAS number 2137283-90-8. This tetrahydrofuran derivative has garnered attention in recent years due to its unique structural properties and potential applications in various fields. The compound's structure features a tetrahydrofuran ring substituted with a bromomethyl group and a methylbutyl chain, with the stereochemistry at the second carbon designated as (S). This configuration imparts specific physical and chemical properties that make it valuable for research and industrial purposes.

Recent studies have highlighted the importance of tetrahydrofuran derivatives in organic synthesis. The presence of the bromomethyl group in Furan, 2-[2-(bromomethyl)-3-methylbutyl]tetrahydro-, (2S)- makes it a versatile building block for constructing complex molecules. Researchers have explored its use in click chemistry reactions, where the bromomethyl group serves as an efficient electrophilic partner. This has led to the development of novel materials with applications in drug delivery systems and polymer chemistry.

The stereochemistry of the compound, specifically the (S) configuration at the second carbon, plays a crucial role in its reactivity and selectivity. Studies have shown that this stereochemistry influences the compound's ability to participate in enantioselective reactions, making it a valuable tool in asymmetric synthesis. For instance, recent advancements in organocatalysis have utilized this compound to synthesize chiral intermediates for pharmaceuticals.

In terms of synthesis, Furan, 2-[2-(bromomethyl)-3-methylbutyl]tetrahydro-, (2S)- can be prepared through various routes, including ring-opening reactions of epoxides or through catalytic hydrogenation of furan derivatives. The choice of synthetic method depends on the desired stereochemical outcome and scalability requirements. Recent optimizations in these methods have improved yields and reduced reaction times, making large-scale production more feasible.

Applications of this compound extend beyond organic synthesis. Its tetrahydrofuran ring provides a rigid framework that is advantageous in supramolecular chemistry. Researchers have employed this compound to design self-assembled structures with potential applications in nanotechnology. Additionally, its bromomethyl group enables it to act as a precursor for biodegradable polymers, which are increasingly sought after in sustainable materials science.

From an analytical standpoint, modern techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in characterizing Furan, 2-[2-(bromomethyl)-3-methylbutyl]tetrahydro-, (2S)-. These studies have provided insights into its molecular geometry and intermolecular interactions, further enhancing our understanding of its properties.

In conclusion, Furan, 2-[2-(bromomethyl)-3-methylbutyl]tetrahydro-, (2S)- is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure and stereochemistry make it an invaluable tool for researchers working on complex molecule synthesis and material science. As advancements in synthetic methodologies continue to unfold, this compound is poised to play an even greater role in driving innovation across various industries.